BENGHE Validation & Comparative

Check Availability & Pricing

H74 Antibody: A Comparative Performance
Guide for Immunoassay Platforms

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: H74
CAS No.: 71144-20-2
Cat. No.: B1207367
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

The H74 monoclonal antibody, targeting the immune checkpoint protein B7-H4 (also known as
VTCN1, B7-S1, or B7x), is a valuable tool for researchers in immunology and oncology. This
guide provides a comprehensive comparison of the H74 antibody's performance across various
immunoassay platforms, alongside available data for alternative anti-B7-H4 antibody clones.
The information is intended to assist researchers in selecting the most suitable antibody for
their specific experimental needs.

Introduction to B7-H4 and the H74 Antibody

B7-H4 is a type | transmembrane protein that acts as a negative regulator of T-cell mediated
immunity.[1] Its expression on tumor cells and tumor-associated macrophages can lead to the
suppression of anti-tumor immune responses, making it a compelling target for cancer
immunotherapy. The H74 antibody is a monoclonal antibody that specifically recognizes human
B7-H4 and is widely used for its detection in various research applications.[2]

Performance Comparison of Anti-B7-H4 Antibodies
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This section provides a comparative overview of the H74 antibody and other commercially
available anti-B7-H4 antibody clones across different immunoassay platforms.

Flow Cytometry

Flow cytometry is the most extensively documented application for the H74 antibody. It is
consistently reported to be effective in detecting B7-H4 on the surface of transfected cells and
certain cancer cell lines.

Table 1: Performance of Anti-B7-H4 Antibodies in Flow Cytometry

. Reported .
Antibody Clone L Cell Types Tested Key Observations
Applications
) Consistently stains
Flow Cytometric Human B7-H4-
H74 ) human B7-H4
Analysis[2][3] transfected cells[2][3]
transfected cells.[2]
Exhibits excellent
reactivity with
) ] leukemic cells, with
Leukemic cell lines o o
binding efficiencies of
3ES8 Flow Cytometry[4] (U937, THP-1, HL60)
(4] 98.4% on U937,
88.4% on THP-1, and
72.2% on HL60 cells.
[4]
o _ Binds to human B7-
MIH43 Flow Cytometry[5] Not specified in detail

H4.[5]

Experimental Workflow for Flow Cytometry
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Figure 1. A generalized workflow for flow cytometric analysis using the H74 antibody.
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Immunohistochemistry (IHC)

The H74 clone has been reported to provide consistent staining in IHC applications, making it a

reliable choice for detecting B7-H4 in tissue samples.

Table 2: Performance of Anti-B7-H4 Antibodies in Immunohistochemistry (IHC)

Antibody Clone

Reported
Applications

Tissue Types
Tested

Key Observations

Provides the most

consistent IHC

staining for
H74 Immunohistochemistry  Human pancreas and comparison of normal
[6] other tissues|[6] and diseased tissues
among several
commercial antibodies
screened.[6]
Stains in a
predominantly diffuse
) ) Breast, ovary, and
Immunohistochemistry plasmalemmal or
3ES8 uterus tumor ] )
[4] ] cytoplasmic pattern in
tissues[4] ) )
certain tumor tissues.
[4]
) ) Used to evaluate B7-
Immunohistochemistry ~ Non-small-cell lung o
MIH43 ) H4 expression in
[7] cancer tissues[7] )
patient samples.[7]
Shows membranous
Immunohistochemistry ~ Human breast cancer and weak cytoplasmic
EPR20236 i , -
(Paraffin)[8] tissue[8] staining on tumor
cells.[8]
B7-H4 Signaling Pathway
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Figure 2. Simplified diagram of the inhibitory signaling pathway mediated by B7-H4.

Western Blot

The H74 antibody is also capable of detecting B7-H4 in Western Blot analysis, identifying a
protein band within the expected molecular weight range.

Table 3: Performance of Anti-B7-H4 Antibodies in Western Blot
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. Reported
Antibody Clone o
Applications

CelllTissue Lysates
Tested

Key Observations

Breast cancer cell
lines (MCF-7,
SKBR3), retrovirus-

Identifies a major
strong diffuse B7-H4
protein band in the 50-

H74 Western Blot[6] 80 kDa range, with
transduced B7-H4 ] )
) size heterogeneity
overexpressing RK3E ]
) likely due to
cell line[6] )
glycosylation.[6]
Specifically
3T3-mB7-H4 cell recognized protein
3E8 Western Blot[4]
lysates[4] bands of 28 and 57
kDa.[4]
Detects glycosylated
B7-H4 at ~45-65 kDa
EPR20236 Western Blot[8] Various cell lysates[8] and de-glycosylated

forms at ~18-28 kDa.
(8]
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Figure 3. Key validation parameters for antibody performance across different immunoassay
platforms.

Enzyme-Linked Immunosorbent Assay (ELISA)

There is currently limited to no specific quantitative data available for the performance of the
H74 antibody clone in ELISA. While ELISA kits for B7-H4 detection are commercially available,
they typically utilize different antibody pairs.

Table 4: Performance of Anti-B7-H4 Antibodies in ELISA

Reported

Antibody Clone L Assay Format Key Observations
Applications
No specific data
H74 ,
available
The antibody titer was
_ high, with B7-H4
3E8 ELISA[4] Indirect ELISA[4] o
detectable at a dilution
of 1:20,000.[4]
Functions as a
) ) detection antibody
MAB65763 ELISA Detection[9] Sandwich ELISA[9]

when paired with
clone MAB65762.[9]

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and comparing results. Below are
generalized protocols for key immunoassays.

Immunohistochemistry (IHC) Protocol (Paraffin-
Embedded Tissues)

o Deparaffinization and Rehydration:

o Immerse slides in xylene (2 x 10 minutes).
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o Immerse in a graded series of ethanol (100%, 95%, 70%, 50%) for 5 minutes each.

o Rinse with distilled water.

Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by immersing slides in a suitable antigen
retrieval buffer (e.qg., citrate buffer, pH 6.0) and heating (e.g., microwave, pressure cooker,
or water bath). The optimal time and temperature should be determined empirically.

Blocking:

o Block endogenous peroxidase activity by incubating slides in 3% hydrogen peroxide for
10-15 minutes.

o Wash with buffer (e.g., PBS or TBS).

o Block non-specific binding by incubating with a blocking solution (e.g., 5% normal goat
serum in PBS/TBS) for 30-60 minutes.

Primary Antibody Incubation:

o Incubate slides with the anti-B7-H4 antibody (e.g., H74 clone) at the optimal dilution
overnight at 4°C in a humidified chamber.

Detection:

Wash slides with buffer.

[e]

(¢]

Incubate with a biotinylated secondary antibody for 30-60 minutes.

Wash slides with buffer.

[¢]

[¢]

Incubate with a streptavidin-horseradish peroxidase (HRP) conjugate for 30 minutes.
Chromogen and Counterstaining:

o Wash slides with buffer.
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o Apply a chromogen solution (e.g., DAB) and monitor for color development.
o Wash with distilled water.

o Counterstain with hematoxylin.

e Dehydration and Mounting:
o Dehydrate slides through a graded series of ethanol and xylene.

o Mount with a permanent mounting medium.

Western Blot Protocol

o Sample Preparation:
o Lyse cells or tissues in a suitable lysis buffer containing protease inhibitors.

o Determine protein concentration using a standard protein assay (e.g., BCA or Bradford).

SDS-PAGE:

o Denature protein lysates by boiling in Laemmli sample buffer.

o Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-
PAGE).

Protein Transfer:

o Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

Blocking:

o Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or 5% BSA in
TBST) for 1 hour at room temperature.

Primary Antibody Incubation:
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o Incubate the membrane with the anti-B7-H4 antibody (e.g., H74 clone) at the optimal
dilution overnight at 4°C with gentle agitation.

e Secondary Antibody Incubation:

o Wash the membrane three times with TBST for 5-10 minutes each.

o Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
o Detection:

o Wash the membrane three times with TBST.

o Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

o Visualize the protein bands using an imaging system.

Conclusion

The H74 antibody is a robust and reliable tool for the detection of B7-H4, particularly in flow
cytometry and immunohistochemistry. While it is also suitable for Western blotting, its
performance in ELISA is not well-documented. For researchers considering alternative clones,
3E8 has shown promise in a variety of applications with some quantitative data available. The
MIH43 and EPR20236 clones also represent viable alternatives, particularly for IHC and
Western Blot. The selection of the most appropriate antibody will depend on the specific
immunoassay platform and the experimental context. It is always recommended to perform in-
house validation to ensure optimal performance for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.thermofisher.com/antibody/product/B7-H4-Antibody-clone-H74-Monoclonal/16-5949-82
https://www.thermofisher.com/antibody/product/B7-H4-Antibody-clone-H74-Monoclonal/12-5949-42
https://pmc.ncbi.nlm.nih.gov/articles/PMC3352001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3352001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2118300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2118300/
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC6832616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6832616/
https://www.abcam.com/en-us/products/primary-antibodies/b7h4-antibody-epr20236-ab209242
https://www.rndsystems.com/products/human-b7-h4-antibody-973815_mab65763
https://www.benchchem.com/product/b1207367/docs#h74-antibody-a-comparative-performance-guide-for-immunoassay-platforms
https://www.benchchem.com/product/b1207367/docs#h74-antibody-a-comparative-performance-guide-for-immunoassay-platforms
https://www.benchchem.com/product/b1207367/docs#h74-antibody-a-comparative-performance-guide-for-immunoassay-platforms
https://www.benchchem.com/product/b1207367/docs#h74-antibody-a-comparative-performance-guide-for-immunoassay-platforms
https://www.benchchem.com/product/b1207367?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

